Cas no 141213-05-0 (Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-)
![Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]- structure](https://www.kuujia.com/scimg/cas/141213-05-0x500.png)
141213-05-0 structure
Product name:Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
CAS No:141213-05-0
MF:C15H24N4O3
MW:308.376063346863
CID:1301770
Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
- Phenol, 4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
-
- Inchi: 1S/C15H24N4O3/c1-16-5-6-17(2)8-10-18(9-7-16)12-13-11-14(19(21)22)3-4-15(13)20/h3-4,11,20H,5-10,12H2,1-2H3
- InChI Key: QHJOBRYLFHMDEK-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C([N+]([O-])=O)C=C1CN1CCN(C)CCN(C)CC1
Computed Properties
- Exact Mass: 308.18502
Experimental Properties
- Density: 1.179±0.06 g/cm3(Predicted)
- Boiling Point: 465.0±45.0 °C(Predicted)
- PSA: 73.09
- pka: 6.80±0.16(Predicted)
Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]- Related Literature
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Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Yong-Qing Huang,Huai-Ying Chen,Yang Wang,Yong-He Ren,Zong-Ge Li,Lu-Chao Li,Yan Wang RSC Adv., 2018,8, 21444-21450
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
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Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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Junfeng Wang,Bin Liu,Xiumin Liu,Matthew J. Panzner,Chrys Wesdemiotis Dalton Trans., 2014,43, 14142-14146
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
141213-05-0 (Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-) Related Products
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